Cas no 1239743-27-1 (5-Methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester)

• Product Name: 5-Methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
• CAS No: 1239743-27-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD16547232
• CID: 4579716
• PubChem ID: 102533859
• Update Time: 2023-11-22

5-Methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
• ethyl 5-methoxy-1,4-dimethylpyrazole-3-carboxylate
• 5-Methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• 5-Methoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester

• MDL： MFCD16547232
• Inchi： 1S/C9H14N2O3/c1-5-14-9(12)7-6(2)8(13-4)11(3)10-7/h5H2,1-4H3
• InChI Key： NLAYNQZOCODFEP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(C(=O)OCC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4